Methyl acetate
Methyl acetate
Methyl acetate is an aliphatic ester that can be prepared via carbonylation of dimethyl ether over zeolites. MA is formed as a by-product during the preparation of polyvinyl alcohol from acetic acid and methanol.
Its IR spectra in the vapor phase and in solution form (in CS2 and CCl4) have been reported. It can be synthesized from dimethyl ether via carbonylation in the presence of halide-free catalysts based on zeolites. It has also been reported to be formed during the synthesis of poly(vinyl) alcohol (PVA). It undergoes transesterification reaction with n-octanol in the presence of Amberlyst 15 catalyst to afford octyl acetate and methanol.
Methyl acetate has been identified as one of the volatile components in fresh grapefruit juice, green coffee and cantaloupe.
Methyl acetate (MA) is an aliphatic ester that can be prepared via carbonylation of dimethyl ether over zeolites. MA is formed as a by-product during the preparation of polyvinyl alcohol from acetic acid and methanol.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Methyl acetate, also known as devoton or tereton, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl acetate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl acetate is primarily located in the cytoplasm. Methyl acetate is a sweet, bitter, and ether tasting compound that can be found in a number of food items such as fig, apple, papaya, and fruits. This makes methyl acetate a potential biomarker for the consumption of these food products.
Methyl acetate appears as a clear colorless liquid with a fragrant odor. Moderately toxic. Flash point 14°F. Vapors heavier than air.
Methyl acetate is an acetate ester resulting from the formal condensation of acetic acid with methanol. A low-boiling (57 ℃) colourless, flammable liquid, it is used as a solvent for many resins and oils. It has a role as a polar aprotic solvent, a fragrance and an EC 3.4. 9.3 (pyroglutamyl-peptidase I) inhibitor. It is an acetate ester, a methyl ester and a volatile organic compound.
Its IR spectra in the vapor phase and in solution form (in CS2 and CCl4) have been reported. It can be synthesized from dimethyl ether via carbonylation in the presence of halide-free catalysts based on zeolites. It has also been reported to be formed during the synthesis of poly(vinyl) alcohol (PVA). It undergoes transesterification reaction with n-octanol in the presence of Amberlyst 15 catalyst to afford octyl acetate and methanol.
Methyl acetate has been identified as one of the volatile components in fresh grapefruit juice, green coffee and cantaloupe.
Methyl acetate (MA) is an aliphatic ester that can be prepared via carbonylation of dimethyl ether over zeolites. MA is formed as a by-product during the preparation of polyvinyl alcohol from acetic acid and methanol.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Methyl acetate, also known as devoton or tereton, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl acetate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl acetate is primarily located in the cytoplasm. Methyl acetate is a sweet, bitter, and ether tasting compound that can be found in a number of food items such as fig, apple, papaya, and fruits. This makes methyl acetate a potential biomarker for the consumption of these food products.
Methyl acetate appears as a clear colorless liquid with a fragrant odor. Moderately toxic. Flash point 14°F. Vapors heavier than air.
Methyl acetate is an acetate ester resulting from the formal condensation of acetic acid with methanol. A low-boiling (57 ℃) colourless, flammable liquid, it is used as a solvent for many resins and oils. It has a role as a polar aprotic solvent, a fragrance and an EC 3.4. 9.3 (pyroglutamyl-peptidase I) inhibitor. It is an acetate ester, a methyl ester and a volatile organic compound.
Brand Name:
Vulcanchem
CAS No.:
79-20-9
VCID:
VC21117533
InChI:
InChI=1S/C3H6O2/c1-3(4)5-2/h1-2H3
SMILES:
CC(=O)OC
Molecular Formula:
C3H6O2
CH3COOCH3
CH3COOCH3
C3H6O2
CH3COOCH3
CH3COOCH3
C3H6O2
Molecular Weight:
74.08 g/mol
Methyl acetate
CAS No.: 79-20-9
Cat. No.: VC21117533
Molecular Formula: C3H6O2
CH3COOCH3
CH3COOCH3
C3H6O2
Molecular Weight: 74.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl acetate is an aliphatic ester that can be prepared via carbonylation of dimethyl ether over zeolites. MA is formed as a by-product during the preparation of polyvinyl alcohol from acetic acid and methanol. Its IR spectra in the vapor phase and in solution form (in CS2 and CCl4) have been reported. It can be synthesized from dimethyl ether via carbonylation in the presence of halide-free catalysts based on zeolites. It has also been reported to be formed during the synthesis of poly(vinyl) alcohol (PVA). It undergoes transesterification reaction with n-octanol in the presence of Amberlyst 15 catalyst to afford octyl acetate and methanol. Methyl acetate has been identified as one of the volatile components in fresh grapefruit juice, green coffee and cantaloupe. Methyl acetate (MA) is an aliphatic ester that can be prepared via carbonylation of dimethyl ether over zeolites. MA is formed as a by-product during the preparation of polyvinyl alcohol from acetic acid and methanol. Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards Methyl acetate, also known as devoton or tereton, belongs to the class of organic compounds known as methyl esters. These are organic compounds containing a carboxyl group that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=H or organyl group and R'=methyl group. Methyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl acetate has been detected in multiple biofluids, such as feces and saliva. Within the cell, methyl acetate is primarily located in the cytoplasm. Methyl acetate is a sweet, bitter, and ether tasting compound that can be found in a number of food items such as fig, apple, papaya, and fruits. This makes methyl acetate a potential biomarker for the consumption of these food products. Methyl acetate appears as a clear colorless liquid with a fragrant odor. Moderately toxic. Flash point 14°F. Vapors heavier than air. Methyl acetate is an acetate ester resulting from the formal condensation of acetic acid with methanol. A low-boiling (57 ℃) colourless, flammable liquid, it is used as a solvent for many resins and oils. It has a role as a polar aprotic solvent, a fragrance and an EC 3.4. 9.3 (pyroglutamyl-peptidase I) inhibitor. It is an acetate ester, a methyl ester and a volatile organic compound. |
|---|---|
| CAS No. | 79-20-9 |
| Molecular Formula | C3H6O2 CH3COOCH3 CH3COOCH3 C3H6O2 |
| Molecular Weight | 74.08 g/mol |
| IUPAC Name | methyl acetate |
| Standard InChI | InChI=1S/C3H6O2/c1-3(4)5-2/h1-2H3 |
| Standard InChI Key | KXKVLQRXCPHEJC-UHFFFAOYSA-N |
| Impurities | Acetic acid up to 0.1% |
| SMILES | CC(=O)OC |
| Canonical SMILES | CC(=O)OC |
| Boiling Point | 134.4 °F at 760 mm Hg (NTP, 1992) 56.8 °C 56.7 °C 57 °C 135°F |
| Colorform | Colorless, volatile liquid |
| Flash Point | 14 °F (NTP, 1992) 14 °F (-10 °C) (closed cup) 22 °F (OPEN CUP) -13 °C (9 °F) (Closed cup) 14 °F (-10 °C) (Closed cup) -13 °C c.c. 14°F |
| Melting Point | -144 °F (NTP, 1992) -98.0 °C Mp -98.7 ° -98.2 °C -98.7°C -98 °C -145°F |
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